Cas no 2172037-53-3 (5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2172037-53-3
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5890589
• PubChem ID: 165778630
• Update Time: 2025-06-23

5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde
• EN300-1609992
• 2172037-53-3

• Inchi： 1S/C9H12N2O3S/c1-2-11-9(7(6-12)5-10-11)15(13,14)8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key： GZHIKWGBUPHHFH-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=NN1CC)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172037-53-3)

5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172037-53-3, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a cyclopropanesulfonyl group and an aldehyde functionality at the 4-position of the pyrazole ring, alongside an ethyl substituent at the 1-position. Such a unique arrangement of functional groups makes it a promising candidate for further exploration in drug discovery and development.

The cyclopropanesulfonyl moiety is particularly noteworthy due to its ability to interact with biological targets in novel ways. This group is often employed in medicinal chemistry to enhance binding affinity and modulate pharmacokinetic properties. In contrast, the aldehyde group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. The presence of the ethyl group at the 1-position of the pyrazole ring may influence the overall electronic distribution and steric environment, potentially affecting both potency and selectivity in biological assays.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde interacts with biological targets. Studies suggest that this compound exhibits potential as an inhibitor of certain enzymes implicated in inflammatory pathways. The pyrazole core is known to mimic natural substrates or transition states, thereby interfering with enzymatic activity. For instance, derivatives of pyrazole have been explored as inhibitors of cyclooxygenases (COX) and lipoxygenases (LOX), which play crucial roles in mediating inflammation.

The aldehyde functionality in this molecule can participate in Schiff base formation or condensation reactions, leading to the generation of Schiff bases that may exhibit enhanced bioactivity. Schiff bases are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, making them an attractive scaffold for drug design. Additionally, the cyclopropanesulfonyl group can serve as a leaving group in nucleophilic substitution reactions, allowing for further derivatization to fine-tune pharmacological profiles.

In vitro studies have begun to unravel the pharmacological potential of 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde. Preliminary data indicate that this compound demonstrates moderate inhibitory activity against certain inflammatory enzymes, suggesting its utility as a lead compound for developing novel therapeutic agents. Furthermore, its ability to undergo structural modifications opens up avenues for generating libraries of derivatives with optimized properties. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) approaches are being leveraged to identify promising analogs.

The synthesis of 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group interconversions. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of producing this compound.

The role of heterocyclic compounds like pyrazoles in medicinal chemistry cannot be overstated. Pyrazoles are among the most extensively studied scaffolds due to their broad spectrum of biological activities and favorable pharmacokinetic properties. The incorporation of substituents such as cyclopropanesulfonyl and aldehyde groups further expands their utility by introducing new interaction motifs with biological targets. This compound exemplifies how structural diversity can be leveraged to develop innovative therapeutic strategies.

Future research directions may focus on exploring the mechanism of action of 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde at a molecular level. Understanding how this compound modulates signaling pathways or interacts with protein targets will provide critical insights into its therapeutic potential. Additionally, preclinical studies are warranted to assess its safety profile and efficacy in animal models before considering human trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde. Predictive models can forecast bioactivity based on structural features, enabling researchers to prioritize compounds for experimental validation efficiently. Such computational tools are indispensable in modern medicinal chemistry pipelines.

In conclusion,5-(cyclopropanesulfonyl)-1-ethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2172037-53-3) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents targeting inflammatory diseases and other disorders. Continued investigation into its bioactivity, mechanism of action, and synthetic applications will further elucidate its role in advancing medicinal chemistry.